2-[(2-cyanophenyl)sulfanyl]-N-methylbenzenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[(2-cyanophenyl)sulfanyl]-N-methylbenzenecarboxamide is a useful research compound. Its molecular formula is C15H12N2OS and its molecular weight is 268.33. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Methods and Chemical Applications
Synthesis of Antileukotrienic Agents : The synthesis of various sulfanyl-substituted compounds, including those with potential antileukotrienic properties, illustrates the utility of sulfanyl groups in medicinal chemistry. For example, the synthesis of compounds as potential antileukotrienic drugs involves complex reactions highlighting the importance of sulfanyl groups in drug development (Jampílek et al., 2004).
One-Pot Synthesis of Indoles : A one-pot synthesis method for producing 2-sulfanyl-3-sulfinyl(or sulfonyl)-1H-indoles demonstrates the versatility of sulfanyl groups in facilitating complex ring formations, which are pivotal in pharmaceutical synthesis (Kobayashi et al., 2013).
Sulfanyl-, Sulfinyl-, and Sulfonyl-Substituted Compounds : Research into the synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes underscores the role of these functional groups in developing chemiluminescent materials. Such materials have applications ranging from biochemical assays to imaging technologies (Watanabe et al., 2010).
Potential Biological Applications
- Carbonic Anhydrase Inhibitors : The synthesis and evaluation of halogenated sulfonamides, including sulfanilamides and aminobenzolamides, for their inhibitory activity against carbonic anhydrase IX, a tumor-associated enzyme, suggest potential therapeutic applications for sulfanyl-substituted compounds in cancer treatment (Ilies et al., 2003).
Properties
IUPAC Name |
2-(2-cyanophenyl)sulfanyl-N-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2OS/c1-17-15(18)12-7-3-5-9-14(12)19-13-8-4-2-6-11(13)10-16/h2-9H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPIDUGMDWOKSSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC=CC=C1SC2=CC=CC=C2C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.